5,5-Difluoro-2-methylhexanoic acid
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Description
5,5-Difluoro-2-methylhexanoic acid: is an organic compound characterized by the presence of two fluorine atoms attached to the fifth carbon of a hexanoic acid chain, with a methyl group attached to the second carbon
Properties
Molecular Formula |
C7H12F2O2 |
|---|---|
Molecular Weight |
166.17 g/mol |
IUPAC Name |
5,5-difluoro-2-methylhexanoic acid |
InChI |
InChI=1S/C7H12F2O2/c1-5(6(10)11)3-4-7(2,8)9/h5H,3-4H2,1-2H3,(H,10,11) |
InChI Key |
QMAKQSVSUVFDQT-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCC(C)(F)F)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5,5-Difluoro-2-methylhexanoic acid typically involves the introduction of fluorine atoms into a hexanoic acid derivative. One common method is the fluorination of 2-methylhexanoic acid using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) or sulfur tetrafluoride (SF4). The reaction is usually carried out under controlled conditions to ensure selective fluorination at the desired position.
Example Reaction: [ \text{2-Methylhexanoic acid} + \text{DAST} \rightarrow \text{5,5-Difluoro-2-methylhexanoic acid} ]
Industrial Production Methods
Industrial production of 5,5-Difluoro-2-methylhexanoic acid may involve large-scale fluorination processes using advanced fluorinating agents and catalysts. The process is optimized for high yield and purity, with careful control of reaction parameters such as temperature, pressure, and reaction time.
Chemical Reactions Analysis
Types of Reactions
5,5-Difluoro-2-methylhexanoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.
Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or potassium cyanide (KCN).
Major Products
Oxidation: Formation of difluoroketones or difluorocarboxylic acids.
Reduction: Formation of difluoroalcohols or difluoroaldehydes.
Substitution: Formation of compounds with substituted functional groups in place of fluorine atoms.
Scientific Research Applications
5,5-Difluoro-2-methylhexanoic acid has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential use in drug development, particularly in designing fluorinated pharmaceuticals with improved properties.
Industry: Utilized in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 5,5-Difluoro-2-methylhexanoic acid involves its interaction with molecular targets through its functional groups. The presence of fluorine atoms can enhance the compound’s stability and reactivity, influencing its interactions with enzymes, receptors, and other biomolecules. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
2-Methylhexanoic acid: Lacks the fluorine atoms, resulting in different chemical properties and reactivity.
3,5-Difluoro-2-methoxyphenylboronic acid: Contains fluorine atoms but has a different structural framework and functional groups.
Uniqueness
5,5-Difluoro-2-methylhexanoic acid is unique due to the specific positioning of the fluorine atoms, which imparts distinct chemical properties such as increased electronegativity and stability. This makes it valuable in applications where these properties are desired, such as in the design of pharmaceuticals and specialty chemicals.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
